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Compound of Interest

Compound Name: 1-lodo-2,3,4-trimethoxybenzene

Cat. No.: B052636

This technical guide provides a comprehensive overview of 1-lodo-2,3,4-trimethoxybenzene,
a key aromatic intermediate in organic synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis, offering
detailed information on its chemical properties, synthesis, and potential applications.

Chemical and Physical Properties

1-lodo-2,3,4-trimethoxybenzene is an iodinated derivative of trimethoxybenzene. Its
molecular structure and key identifiers are presented below. While specific experimental data
for some physical properties of this particular isomer are limited, data for the closely related
isomer, 5-lodo-1,2,3-trimethoxybenzene, provides a useful reference.
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Property Value Reference
Molecular Formula CoH11l03 N/A
Molecular Weight 294.09 g/mol [1][2]

CAS Number 25245-37-8 [1]

IUPAC Name 1-lodo-2,34- N/A

trimethoxybenzene

Physical Form

Liquid

[1]

Melting Point

85-87°C (for isomer 5-lodo-

1,2,3-trimethoxybenzene)

[3]

Boiling Point

312.6£42.0°C (predicted for
isomer 5-lodo-1,2,3-

trimethoxybenzene)

[3]

Density

1.6000 g/cm3 (for isomer 5-

lodo-1,2,3-trimethoxybenzene)

[3]

Spectroscopic Data

Detailed spectroscopic data for 1-lodo-2,3,4-trimethoxybenzene is not widely available.

However, spectral data for the isomeric 2-lodo-1,3,5-trimethoxybenzene can be used for

comparative analysis.

Spectroscopy

Data for 2-lodo-1,3,5-trimethoxybenzene

1H NMR (400 MHz, CDCls)

53.82 (s, 3 H), 3.86 (s, 6 H), 6.14 (s, 2 H)[4]

13C NMR (100.6 MHz, CDCls)

5 55.7, 56.6, 91.3, 159.9, 162.3[4]

Mass Spec (GC-MS)

miz (%): 294.20 (100) [M]*[4]

Experimental Protocols: Synthesis

A primary route for the synthesis of 1-lodo-2,3,4-trimethoxybenzene involves the direct

lodination of 1,2,3-trimethoxybenzene. A documented method utilizes iodine and nitrogen
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dioxide in acetonitrile.

lodination of 1,2,3-Trimethoxybenzene

Reaction Scheme:

Synthesis of 1-lodo-2,3,4-trimethoxybenzene.

Experimental Procedure:

o To areaction vessel, add 1,2,3-trimethoxybenzene (0.5 mmol), iodine (I2) (0.3 mmol), and
acetonitrile (1.5 mL).

e Introduce nitrogen dioxide (NO2) (1.35 mL, at normal pressure and temperature) into the
vessel.

o Seal the reaction vessel, ensuring the presence of air within the sealed container.
o Place the vessel in an oil bath preheated to 120°C.

« Stir the reaction mixture magnetically at 120°C for 12 hours.

» After the reaction is complete, cool the system to room temperature.

 Purify the resulting mixture using column chromatography to isolate the 2,3,4-
trimethoxyiodobenzene product.

This method has a reported yield of 64%. The structure of the product can be confirmed using
1H-NMR and GC-MS analysis.

Applications in Research and Drug Development

lodinated aromatic compounds, such as 1-lodo-2,3,4-trimethoxybenzene, are valuable
intermediates in organic synthesis, particularly in the pharmaceutical industry. The presence of
the iodine atom allows for a variety of cross-coupling reactions, which are fundamental in the
construction of complex molecular frameworks.

Key Applications:
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e Cross-Coupling Reactions: The carbon-iodine bond is highly reactive, making it an excellent
substrate for palladium-catalyzed cross-coupling reactions like Suzuki, Sonogashira, and
Heck couplings. These reactions are instrumental in forming new carbon-carbon and carbon-
heteroatom bonds, enabling the synthesis of a diverse range of organic molecules.

e Pharmaceutical Intermediates: As a building block, this compound can be used in the
synthesis of more complex molecules with potential biological activity. The trimethoxyphenyl
moiety is present in various pharmacologically active compounds. For instance, derivatives
of 3,4,5-trimethoxybenzene have been investigated for their cytotoxic activities against
cancer cell lines.[5]

o Medicinal Chemistry: The introduction of an iodo-trimethoxybenzene scaffold can influence
the pharmacokinetic and pharmacodynamic properties of a drug candidate. The lipophilicity
and metabolic stability of a molecule can be modulated by the incorporation of such groups.

The general workflow for utilizing an iodinated intermediate in the synthesis of a biaryl
compound via a Suzuki coupling is illustrated below.

Suzuki cross-coupling workflow.

Safety and Handling

While a specific safety data sheet for 1-lodo-2,3,4-trimethoxybenzene is not readily available,
general precautions for handling iodinated aromatic compounds should be followed. These
compounds may cause skin, eye, and respiratory tract irritation.

General Safety Recommendations:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

o Ventilation: Use only in a well-ventilated area.

e Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Do not get in eyes, on
skin, or on clothing.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Some
related compounds are light-sensitive.[3]
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For detailed safety information, it is advisable to consult the Safety Data Sheet (SDS) for a
closely related compound, such as 5-lodo-1,2,3-trimethoxybenzene, which is classified as a
warning-level hazard with statements H315 (causes skin irritation), H317 (may cause an
allergic skin reaction), H319 (causes serious eye irritation), and H335 (may cause respiratory
irritation).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
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weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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